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Compound of Interest

Compound Name: 1-(3-Propoxyphenyl)ethanone

CAS No.: 121704-77-6

Cat. No.: B1276270

Get Quote

Executive Summary
1-(3-Propoxyphenyl)ethanone (CAS: 121704-77-6), also known as 3'-Propoxyacetophenone,

is a functionalized aromatic ketone widely utilized as a versatile intermediate in organic

synthesis and medicinal chemistry.[1] Its structural motif—an acetophenone core with a meta-

alkoxy substituent—makes it a critical building block for developing sodium channel blockers,

anti-arrhythmic agents (structural analogs of propafenone), and functionalized polymers.

This guide provides a rigorous safety and handling framework. Given the limited specific

toxicological data available in public registries for this exact CAS number, the safety protocols

herein are derived from Structure-Activity Relationships (SAR) using closely related analogs

(3'-methoxyacetophenone and acetophenone). This approach ensures a conservative, high-

safety margin for researchers.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
Table 1: Chemical Specifications
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Property Data

IUPAC Name 1-(3-Propoxyphenyl)ethanone

CAS Number 121704-77-6

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

SMILES CCCOC1=CC=CC(=C1)C(=O)C

Physical State Liquid to Low-Melting Solid (Ambient)

Boiling Point (Est.) 260–270°C (at 760 mmHg)

Flash Point (Est.) >110°C (Closed Cup) - Combustible

Solubility
Soluble in organic solvents (DCM, EtOAc,

MeOH); Insoluble in water

Hazard Identification (GHS Classification)
Based on Read-Across from 3'-Methoxyacetophenone (CAS 586-37-8)

As a Senior Scientist, I categorize this substance under Warning severity. It is not

spontaneously explosive or pyrophoric, but it poses significant irritation risks typical of alkyl-aryl

ketones.

Signal Word:WARNING
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[2]
H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[3][4][2][5]
H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.[4][2]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[6]
H335

Precautionary Principle: Treat as a potential skin sensitizer. Long-chain alkoxy acetophenones

can penetrate the stratum corneum more effectively than their methoxy counterparts.

Safe Handling Protocols
Engineering Controls

Fume Hood: Mandatory.[7] All open-vessel operations (weighing, transfer, reaction setup)

must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

Inert Atmosphere: While not strictly pyrophoric, the ketone alpha-position is susceptible to

autoxidation over prolonged exposure to air. Store and handle under Nitrogen (

) or Argon (

) for purity retention.

Personal Protective Equipment (PPE) Decision Matrix
Effective safety is dynamic. Use the following logic flow to determine the required PPE based

on your operational scale.
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Operation Assessment

Scale of Operation?

Analytical / Small Scale
(< 5g)

Prep / Bulk Scale
(> 5g)

LEVEL 1 PPE:
Nitrile Gloves (0.11mm)

Safety Glasses
Lab Coat

Standard

Risk of Splash/Aerosol?

LEVEL 2 PPE:
Double Nitrile or Butyl Gloves

Chemical Goggles
Lab Coat

Low Splash Risk

LEVEL 3 PPE:
Add Face Shield

Add Apron/Sleeves

High Splash/Heat Risk

Click to download full resolution via product page

Figure 1: Dynamic PPE selection logic based on operational scale and risk assessment.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated). While stable at room temperature, cooler

storage prevents slow discoloration (oligomerization).

Container: Amber glass vials with Teflon-lined caps. Avoid polyethylene (PE) for long-term

storage as ketones can leach plasticizers.

Incompatibility: Segregate from strong oxidizing agents (e.g.,
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,

) and strong bases (which can induce aldol condensation).

Emergency Response & Waste Management
Spill Response Workflow
In the event of a spill, immediate and decisive action is required to prevent contamination

spreading.

Spill Detected Assess Volume & Location

Evacuate Area
(If >100mL or outside hood)High Risk

Don PPE
(Goggles, Double Gloves)

Low Risk
Contain with Vermiculite

or Absorbent Pads
Collect in Sealed Waste Bag

Wash Surface with Soap/Water Report to EHS

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol ensuring personnel safety and containment.

First Aid Measures
Eye Contact: Flush immediately with water for 15 minutes. Mechanism: Ketones defat the

corneal epithelium; immediate dilution is critical to prevent opacity.

Skin Contact: Wash with soap and water.[4][7] Do not use organic solvents (ethanol/acetone)

to clean skin, as this enhances transdermal absorption.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5][7] Call a poison control

center.

Waste Disposal[13]
Classification: Non-halogenated organic solvent waste.

Protocol: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed

chemical incinerator equipped with an afterburner and scrubber.
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Synthesis & Application Context
Scientist-to-Scientist Note: 1-(3-Propoxyphenyl)ethanone is rarely the end product. It is

primarily a electrophilic scaffold. The ketone moiety is susceptible to nucleophilic attack

(Grignard, Hydride reduction) or alpha-functionalization.

Common Reaction Workflow (Example): Alpha-Bromination To synthesize alpha-bromo

ketones (useful for heterocycle synthesis), researchers often brominate this compound.

Reagents:

in Glacial Acetic Acid or

in EtOAc.

Safety Critical: The product of this reaction (an alpha-bromo ketone) is a potent lachrymator.

Rule: If converting 1-(3-Propoxyphenyl)ethanone to its alpha-bromo derivative, treat the

product as a tear gas agent. Handle only in a high-efficiency hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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